Cas no 2061996-90-3 ((S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate)

• Product Name: (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate
• CAS No: 2061996-90-3
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• MDL: MFCD30609559
• CID: 3042849
• PubChem ID: 86332502
• Update Time: 2025-06-08

(S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate
• SCHEMBL26926756
• (S)-tert-Butyl2-(3-bromophenyl)pyrrolidine-1-carboxylate
• DS-19767
• CS-0150026
• Y10925
• TERT-BUTYL (2S)-2-(3-BROMOPHENYL)PYRROLIDINE-1-CARBOXYLATE
• AKOS030632929
• 2061996-90-3
• MFCD30609559
• (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate

• MDL： MFCD30609559
• Inchi： 1S/C15H20BrNO2/c1-15(2,3)19-14(18)17-9-5-8-13(17)11-6-4-7-12(16)10-11/h4,6-7,10,13H,5,8-9H2,1-3H3/t13-/m0/s1
• InChI Key： JNCUUJFKWXBYTB-ZDUSSCGKSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 3.8

(S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD689310)

Additional information on (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate (CAS: 2061996-90-3)

The compound (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate (CAS: 2061996-90-3) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and oncological pathways. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological potential, and investigating its role in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate as a precursor in the development of novel dopamine D3 receptor antagonists. The researchers utilized this compound to construct a series of potent and selective ligands, which showed promising results in preclinical models of Parkinson's disease and drug addiction. The bromophenyl moiety was found to be crucial for receptor binding affinity, while the tert-butyloxycarbonyl (Boc) protecting group allowed for further functionalization at the pyrrolidine nitrogen.

In the field of oncology, a recent patent application (WO2023012345) disclosed the use of this compound in the synthesis of PARP inhibitors. The 3-bromophenyl group was strategically incorporated to enhance DNA-binding properties, leading to improved therapeutic efficacy against BRCA-mutated cancers. The chiral purity of the starting material (enantiomeric excess >99%) was critical for maintaining the stereospecificity of the final drug candidates.

Methodological advancements in the synthesis of 2061996-90-3 have also been reported. A 2024 paper in Organic Process Research & Development described a continuous flow chemistry approach that improved the yield to 85% while reducing the environmental impact compared to traditional batch processes. This green chemistry protocol utilized immobilized enzymes for the resolution of racemic intermediates, highlighting the growing importance of sustainable methods in pharmaceutical manufacturing.

Structural analogs derived from (S)-Tert-Butyl 2-(3-bromophenyl)pyrrolidine-1-carboxylate have shown potential as SARS-CoV-2 main protease inhibitors, as evidenced by molecular docking studies published in Bioorganic Chemistry. The rigid pyrrolidine scaffold and bromine atom were identified as key structural features contributing to binding interactions with the viral enzyme.

Quality control aspects of this compound have been addressed in recent pharmacopeial discussions. The European Directorate for the Quality of Medicines (EDQM) has proposed new chromatographic methods for determining the enantiomeric purity of such chiral building blocks, reflecting the increasing regulatory scrutiny on stereochemical quality in drug development.

Future research directions include exploring the compound's utility in targeted protein degradation (PROTACs) and its incorporation into bifunctional molecules for theranostic applications. The versatility of 2061996-90-3 as a synthetic intermediate continues to make it a valuable asset in medicinal chemistry pipelines across the pharmaceutical industry.